N-(3-(Tert-butyl)-1-methyl-4-oxoindeno[2,3-D]pyrazol-6-YL)(2-chloro-5-nitrophenyl)formamide

• IUPAC Name: N-(3-tert-butyl-1-methyl-4-oxoindeno[1,2-c]pyrazol-6-yl)-2-chloro-5-nitrobenzamide
• InChI: InChI=1S/C22H19ClN4O4/c1-22(2,3)20-17-18(26(4)25-20)13-7-5-11(9-14(13)19(17)28)24-21(29)15-10-12(27(30)31)6-8-16(15)23/h5-10H,1-4H3,(H,24,29)
• InChI Key: JDQCZLQIYYILAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C2=C1C(=O)C3=C2C=CC(=C3)NC(=O)C4=C(C=CC(=C4)[N+](=O)[O-])Cl)C
• Molecular Formula: C22H19ClN4O4
• Molecular Weight: 438.9 g/mol

Description

N-(3-(Tert-butyl)-1-methyl-4-oxoindeno[2,3-D]pyrazol-6-YL)(2-chloro-5-nitrophenyl)formamide is a useful research compound. Its molecular formula is C22H19ClN4O4 and its molecular weight is 438.87. The purity is usually 95%.
BenchChem offers high-quality N-(3-(Tert-butyl)-1-methyl-4-oxoindeno[2,3-D]pyrazol-6-YL)(2-chloro-5-nitrophenyl)formamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(Tert-butyl)-1-methyl-4-oxoindeno[2,3-D]pyrazol-6-YL)(2-chloro-5-nitrophenyl)formamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Structural Analysis : Compounds similar to N-(3-(Tert-butyl)-1-methyl-4-oxoindeno[2,3-D]pyrazol-6-YL)(2-chloro-5-nitrophenyl)formamide have been synthesized and analyzed for their structural and conformational properties using techniques like X-ray diffraction and NMR spectroscopy. These studies contribute to our understanding of the chemical behavior and potential applications of these compounds (Gholivand et al., 2009).

• Molecular Structures and Dynamics : Research on N-(azol-N-yl) formamides, which share a part of the chemical structure with the compound , has been conducted to understand their molecular structures and dynamics. This information is crucial for predicting the reactivity and potential uses of these compounds (Salazar et al., 1993).

• Synthesis Procedures : Studies have been conducted on the synthesis of compounds with structural similarities, such as pyrazolo and thiadiazine derivatives. These synthesis methods can provide valuable insights into the possible synthetic routes for the compound (Vicentini et al., 1994).

• Catalytic Applications : Some research has explored the use of similar compounds in catalytic processes, such as the N-formylation of amines. This suggests potential catalytic applications for N-(3-(Tert-butyl)-1-methyl-4-oxoindeno[2,3-D]pyrazol-6-YL)(2-chloro-5-nitrophenyl)formamide (Ishida & Haruta, 2009).

• Biological Activity : While there are no direct studies on the biological activity of this specific compound, research on structurally similar compounds has been conducted to assess their biological and anticonvulsant activities. This could hint at potential biological applications (Aktürk et al., 2002).

Mechanism of Action

Target of Action

It is known that pyrazole derivatives have attracted attention due to their wide range of physiological and pharmacological activities . They are key precursors in the preparation of active pharmaceutical ingredients, bioactive molecules, natural occurring products, and agrochemicals .

Mode of Action

It is known that the scaffold moiety of similar compounds is anchored in the kinase deep pocket and extended with diverse functional groups toward the hinge region and the front pocket . These variations can cause the compounds to change from fast to slow binding kinetics, resulting in an improved residence time .

Biochemical Pathways

It is known that 5-amino-pyrazoles are versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities . They are used in the construction of diverse heterocyclic or fused heterocyclic scaffolds .

Pharmacokinetics

The compound’s structure was fully characterized by ftir-atr, 1d and 2d nmr experiments, eims, and elemental analysis , which could provide some insights into its potential pharmacokinetic properties.

Result of Action

It is known that pyrazole derivatives have a wide range of physiological and pharmacological activities .

Action Environment

It is known that the synthesis of similar compounds can be influenced by the reaction conditions .